Cas no 1261493-89-3 (2-Amino-5-(4-trifluoromethylphenyl)nicotinic acid)

• Product Name: 2-Amino-5-(4-trifluoromethylphenyl)nicotinic acid
• CAS No: 1261493-89-3
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• MDL: MFCD18318043
• CID: 2761231
• PubChem ID: 53223964
• Update Time: 2025-10-29

2-Amino-5-(4-trifluoromethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-(4-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
• 2-Amino-5-(4-(trifluoromethyl)phenyl)nicotinic acid
• MFCD18318043
• A1-87382
• AECOBMCGVYIXDD-UHFFFAOYSA-N
• 1261493-89-3
• 2-Amino-5-(4-(trifluoromethyl)phenyl)nicotinicacid
• IPA62939
• DTXSID50687981
• 2-Amino-5-(4-trifluoromethylphenyl)nicotinic acid, 95%
• 2-Amino-5-(4-trifluoromethylphenyl)nicotinic acid

• MDL： MFCD18318043
• Inchi： 1S/C13H9F3N2O2/c14-13(15,16)9-3-1-7(2-4-9)8-5-10(12(19)20)11(17)18-6-8/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： AECOBMCGVYIXDD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=NC(=C(C(=O)O)C=1)N)(F)F

Computed Properties

• Exact Mass: 282.06161202Da
• Monoisotopic Mass: 282.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-Amino-5-(4-trifluoromethylphenyl)nicotinic acid

Introduction to 2-Amino-5-(4-trifluoromethylphenyl)nicotinic Acid (CAS No: 1261493-89-3)

2-Amino-5-(4-trifluoromethylphenyl)nicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1261493-89-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities. The presence of both amino and carboxylic acid functional groups, coupled with a trifluoromethyl-substituted phenyl ring, endows this molecule with unique chemical properties that make it a promising candidate for further investigation.

The structural features of 2-amino-5-(4-trifluoromethylphenyl)nicotinic acid contribute to its potential applications in multiple domains. The amino group at the 2-position and the carboxylic acid at the 3-position facilitate various chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the electron-withdrawing nature of the trifluoromethyl group on the phenyl ring enhances the compound's metabolic stability and binding affinity to biological targets.

In recent years, there has been growing interest in nicotinic acid derivatives due to their reported activities as modulators of neurotransmitter systems. Specifically, compounds structurally related to 2-amino-5-(4-trifluoromethylphenyl)nicotinic acid have been investigated for their potential in treating neurological disorders, including Alzheimer's disease and schizophrenia. The substitution pattern in this molecule may influence its interaction with nicotinic acetylcholine receptors (nAChRs), which are involved in cognitive functions and are dysregulated in various neurological conditions.

Moreover, the agrochemical industry has shown interest in nicotinic acid derivatives as potential leads for developing novel pesticides. The trifluoromethyl group often enhances the bioactivity and environmental persistence of agrochemicals, making compounds like 2-amino-5-(4-trifluoromethylphenyl)nicotinic acid valuable candidates for further exploration. Research indicates that such derivatives may exhibit herbicidal or insecticidal properties by interfering with essential enzymatic pathways in pests.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for novel bioactive compounds. Virtual screening techniques have been employed to identify potential hits among large libraries of molecules, including derivatives of nicotinic acid. The structural motifs present in 2-amino-5-(4-trifluoromethylphenyl)nicotinic acid suggest that it could be a useful scaffold for designing new drugs targeting various therapeutic areas.

The synthesis of 2-amino-5-(4-trifluoromethylphenyl)nicotinic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as halogenation and amination. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of the compound for research purposes.

In conclusion, 2-amino-5-(4-trifluoromethylphenyl)nicotinic acid (CAS No: 1261493-89-3) represents a promising compound with potential applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further investigation, particularly in the context of neurological disorders and crop protection strategies. As research continues to uncover new biological activities and synthetic methodologies, this compound is likely to play an increasingly important role in drug discovery and development.